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Introduction

Chemosol B8 is a specialized alkaline solution developed by bioMérieux for use in industrial
microbiology applications. It is a key reagent for the CHEMUNEX® D-COUNT® rapid microbial
detection systems, which are utilized for quality control in various industries, including food,
beverage, and pharmaceuticals. This document provides detailed application notes and
protocols for the use of Chemosol B8, focusing on its role in sample preparation and system
maintenance for rapid microbial enumeration.

Chemosol B8 is a hazardous chemical solution containing sodium hydroxide and PIPES
(piperazine-N,N'-bis(2-ethanesulfonic acid)) and is intended for microbiological control.[1] Due
to its corrosive nature, appropriate personal protective equipment, including gloves, protective
clothing, and eye/face protection, must be worn when handling this product.[1]

Principle of Operation

Chemosol B8's primary application is within the framework of the CHEMUNEX® D-COUNT®
automated microbial detection system. This system employs flow cytometry for the ultra-rapid
enumeration of viable microorganisms, including bacteria, yeasts, and molds.[1][2][3][4][5] The
core technology relies on a viability labeling process where a non-fluorescent substrate is
enzymatically cleaved by metabolically active microorganisms, causing them to fluoresce.[6]
These fluorescently labeled cells are then detected and counted by the flow cytometer.
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The role of Chemosol B8 in this process is twofold:

o Sample Preparation: For certain sample matrices, Chemosol B8 acts as a lysing or clearing
agent. Its high pH, primarily due to sodium hydroxide, helps to break down interfering
particles and reduce background noise, ensuring accurate detection of microbial cells. The
PIPES buffer component helps to maintain a stable pH during the sample treatment process.

o System Maintenance: As a powerful cleaning agent, Chemosol B8 is used for the cleaning
and decontamination of the fluidics system of the D-COUNT® instrument. This prevents
cross-contamination between samples and ensures the overall integrity of the system.

Applications in Industrial Microbiology

The primary application of Chemosol B8 is as an integral part of the D-COUNT® system for
the rapid quality control of raw materials, in-process samples, and finished products.[2][7] This
enables industries to significantly reduce quarantine times and respond more quickly to
contamination events.

Key Applications of the D-COUNT® System (utilizing Chemosol B8):

o Dairy and Beverage Industries: Commercial sterility testing of UHT (Ultra-High Temperature)
treated milk, plant-based drinks, fruit juices, and other beverages.[2][7]

e Food Industry: Detection of yeasts and molds in fruit preparations and non-filterable
beverages.[2][7] Spoilage detection in products such as yogurts and fermented milk.[2][7]

o Pharmaceutical and Cosmetics Industries: While the primary focus of the provided
information is on the food industry, the underlying technology is applicable to microbial
control in pharmaceutical and cosmetic manufacturing environments.

Quantitative Data

The CHEMUNEX® D-COUNT® system, for which Chemosol B8 is a key reagent, provides
quantitative enumeration of microorganisms. The following table summarizes the performance
characteristics of the system.
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Parameter

Specification

Technology

Flow Cytometry with automated viable cell

labeling[1]

Detectable Microorganisms

Bacteria, Yeasts, Molds, and Spores[2][4]

Sensitivity

Down to a single microorganism per sample[1]

[4115]

Time to Result

As fast as 90 minutes for product quality

information[2][7]

Throughput

Up to 4 batches per 8-hour shift; 3000 samples
in 24 hours[1][4][5]

Experimental Protocols

The following are generalized protocols for the use of Chemosol B8 within the D-COUNT®

system workflow. Users should always refer to the specific user manual for their D-COUNT®

instrument and the relevant application-specific protocols provided by bioMérieux.

Protocol 1: Sample Preparation for Microbial

Enumeration

This protocol outlines the general steps for preparing a sample for analysis using the D-

COUNT® system, where Chemosol B8 may be used as a clearing agent.

Materials:

Chemosol B8

CHEMUNEX® D-COUNT® System

D-COUNT® specific labeling reagents

Sample to be analyzed

Appropriate personal protective equipment (gloves, safety glasses, lab coat)
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o Sterile consumables (pipettes, tubes)
Methodology:
o Sample Collection: Aseptically collect a representative sample of the product to be tested.

e Pre-incubation (if required): Depending on the product and target microorganisms, a pre-
incubation step may be necessary to allow for the resuscitation and initial growth of any
present microbes.

o Sample Treatment with Chemosol B8 (if required):

o For matrices with high particulate matter or viscosity, a treatment step with Chemosol B8
may be indicated in the specific application protocol.

o Add a defined volume of Chemosol B8 to the sample in a sterile tube. The exact ratio of
sample to Chemosol B8 will be specified in the bioMérieux protocol for the specific matrix.

o Incubate the mixture for a specified time at a defined temperature to allow for the clearing
of the matrix.

» Neutralization (if required): Following the alkaline treatment, a neutralization step may be
necessary to bring the sample to a pH compatible with the enzymatic labeling reaction.

o Automated Analysis:
o Transfer the prepared sample into the D-COUNT® instrument.
o The instrument will automatically perform the following steps:
» Cell labeling with the fluorescent substrate.
» Flow cytometry analysis to count the fluorescently labeled viable microorganisms.

o Data Interpretation: The results are automatically generated by the system software,
providing a count of viable microorganisms per unit volume of the original sample.
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Protocol 2: D-COUNT® System Cleaning and
Maintenance

This protocol describes the use of Chemosol B8 for the routine cleaning and decontamination
of the D-COUNT® system's fluidics.

Materials:

CHEMUNEX® D-COUNT® System
Chemosol B8
Deionized water (or system-specific rinse solution)

Appropriate personal protective equipment

Methodology:

Initiate Cleaning Cycle: From the D-COUNT® system software, select the appropriate
cleaning or maintenance cycle that utilizes Chemosol B8.

Load Reagents: Ensure that the Chemosol B8 reservoir in the instrument is filled to the
required level.

Automated Cleaning: The instrument will automatically aspirate Chemosol B8 and flush it
through the fluidics system, including tubing, flow cell, and waste lines. The high pH of the
solution effectively removes microbial biofilms and other residues.

Rinsing: Following the cleaning cycle with Chemosol B8, the system will automatically
perform a series of rinses with deionized water or a specified rinse solution to remove all
traces of the cleaning agent.

System Standby: Once the cleaning and rinsing cycles are complete, the system will be
ready for further sample analysis or can be placed in standby mode.

Visualizations
D-COUNT® System Workflow
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Sample Preparation Automated Analysis (D-COUNT® System) Results
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Caption: Workflow of the CHEMUNEX® D-COUNT® system.
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Caption: Principle of enzymatic viability labeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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